2-(3-chlorobenzyl)-8-(3,4-dihydroisoquinolin-2(1H)-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-chlorobenzyl)-8-(3,4-dihydroisoquinolin-2(1H)-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one is a useful research compound. Its molecular formula is C22H18ClN3O2S2 and its molecular weight is 455.98. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Research has been conducted on the preparation of 3-Phenyl[1,2,4]triazolo[4,3-a]pyridines and their benzologs, showcasing methodologies for generating these compounds in good yields. These methods involve oxidation processes and reactions with quinoline and isoquinoline, leading to the formation of phenylsulfonyl triazoloquinolines and triazoloisoquinolines, which are then aromatized to their corresponding triazoles through the elimination of benzenesulfinic acid (Ito, S., Kakehi, A., Matsuno, T., & Yoshida, J., 1980). Another aspect of research focuses on efficient syntheses of imidazolo[1,2-a]pyridines and -[2,1-a]isoquinolines, illustrating the versatility of these compounds in chemical synthesis (Katritzky, A., Qiu, G., Long, Q., He, H., & Steel, P., 2000).
Potential Biological Activities
Although explicit information on biological activities directly related to the specific compound mentioned is scarce within the provided literature, research on related triazolo[4,3-a]pyridines and isoquinolines often explores their potential biological activities. Studies have synthesized novel quinazolinone derivatives to screen for anti-inflammatory and analgesic activities, indicative of the broader pharmacological interest in this chemical framework (Farag, A. A., Khalifa, E. M., Sadik, N. A., Abbas, S., Al‐Sehemi, A., & Ammar, Y., 2012).
Development of New Synthetic Methodologies
Research also encompasses the development of new synthetic methodologies, such as the synthesis of triazolopyridines and their hydrogenation reactions, contributing to the diversification of synthetic routes and the exploration of chemical reactivity (Abarca, B., Ballesteros, R., & Elmasnouy, M., 1999). Another study details the preparation of phosphonates and their benzo derivatives via cycloaddition reactions, showcasing innovative approaches to compound synthesis (Krylov, A. S., Petrosian, A. A., Piterskaya, J. L., Svintsitskaya, N., & Dogadina, A. V., 2019).
Properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-2-(3-methyl-4-oxo-6-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18ClN3O2S2/c1-26-21(28)20-17(11-18(30-20)14-7-3-2-4-8-14)25-22(26)29-13-19(27)24-12-15-9-5-6-10-16(15)23/h2-11H,12-13H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMUGHGBXPUYBNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=C(C=C(S2)C3=CC=CC=C3)N=C1SCC(=O)NCC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18ClN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.